Cas no 107696-60-6 (Propanedioic acid,2-amino-2-methyl-, 1-methyl ester)
107696-60-6 structure
Product Name:Propanedioic acid,2-amino-2-methyl-, 1-methyl ester
CAS No:107696-60-6
MF:C5H9NO4
MW:147.129261732101
CID:127653
PubChem ID:53997509
Update Time:2025-04-18
Propanedioic acid,2-amino-2-methyl-, 1-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-amino-2-methyl-, 1-methyl ester
- Propanedioicacid, aminomethyl-, monomethyl ester (9CI)
- Propanedioic acid, aminomethyl-, monomethyl ester (9CI)
- CHEBI:149654
- AKOS006361650
- SCHEMBL10772762
- 2-amino-3-methoxy-2-methyl-3-oxopropanoic acid
- methyl 2-methyl-3-oxoserinate
- 107696-60-6
- 1,2-dimethyl-aminomalonic acid
-
- Inchi: 1S/C5H9NO4/c1-5(6,3(7)8)4(9)10-2/h6H2,1-2H3,(H,7,8)
- InChI Key: KJEBLXJLLPGXTE-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(=O)O)(C)N)=O
Computed Properties
- Exact Mass: 147.05317
- Monoisotopic Mass: 147.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.1
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 89.62
Propanedioic acid,2-amino-2-methyl-, 1-methyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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